Tantalum dioxide
Overview
Description
Tantalum dioxide (TaO2) is a compound that has gained significant attention in scientific research due to its unique properties. It is a white, crystalline solid that is insoluble in water and has a high melting point of 1872°C. TaO2 has been studied extensively for its potential applications in various fields such as electronics, catalysis, and energy storage.
Scientific Research Applications
Tantalum dioxide has been extensively studied for its potential applications in various fields. In electronics, Tantalum dioxide has been used as a dielectric material in capacitors due to its high dielectric constant and low leakage current. It has also been studied for its potential use in resistive switching memory devices. In catalysis, Tantalum dioxide has been used as a catalyst support due to its high surface area and stability. It has also been studied for its potential use in photocatalytic reactions. In energy storage, Tantalum dioxide has been studied for its potential use as an anode material in lithium-ion batteries.
Mechanism Of Action
The mechanism of action of Tantalum dioxide varies depending on its application. In electronics, Tantalum dioxide acts as a dielectric material by storing electrical energy in an electric field. In catalysis, Tantalum dioxide acts as a catalyst support by providing a high surface area for catalytic reactions to occur. In energy storage, Tantalum dioxide acts as an anode material by storing lithium ions during charging and releasing them during discharging.
Biochemical And Physiological Effects
There is limited research on the biochemical and physiological effects of Tantalum dioxide. However, some studies have suggested that Tantalum dioxide may have potential applications in drug delivery due to its high surface area and stability.
Advantages And Limitations For Lab Experiments
The advantages of using Tantalum dioxide in lab experiments include its high surface area, stability, and unique properties. However, the limitations include its high melting point and insolubility in water, which can make it difficult to work with.
Future Directions
There are several future directions for the study of Tantalum dioxide. In electronics, Tantalum dioxide could be studied for its potential use in new types of memory devices. In catalysis, Tantalum dioxide could be studied for its potential use in new types of catalytic reactions. In energy storage, Tantalum dioxide could be studied for its potential use in new types of batteries. Additionally, further research is needed to understand the potential biomedical applications of Tantalum dioxide.
Conclusion
In conclusion, Tantalum dioxide is a compound that has gained significant attention in scientific research due to its unique properties. It has potential applications in various fields such as electronics, catalysis, and energy storage. Further research is needed to fully understand the potential applications of Tantalum dioxide and its biochemical and physiological effects.
Synthesis Methods
The most common method for synthesizing Tantalum dioxide is through the thermal decomposition of tantalum pentoxide (Ta2O5) in the presence of reducing agents such as hydrogen or carbon. The process involves heating Ta2O5 to temperatures above 900°C in the presence of the reducing agent. This results in the reduction of Ta2O5 to Tantalum dioxide, which is then collected as a powder.
properties
CAS RN |
12036-14-5 |
|---|---|
Product Name |
Tantalum dioxide |
Molecular Formula |
O2Ta |
Molecular Weight |
212.947 g/mol |
IUPAC Name |
dioxotantalum |
InChI |
InChI=1S/2O.Ta |
InChI Key |
NQKXFODBPINZFK-UHFFFAOYSA-N |
SMILES |
O=[Ta]=O |
Canonical SMILES |
O=[Ta]=O |
Other CAS RN |
12036-14-5 |
Origin of Product |
United States |
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